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Compound of Interest

Compound Name: Isovanillin

Cat. No.: B020041 Get Quote

An In-depth Technical Guide to Isovanillin
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of

isovanillin, a key organic compound with applications ranging from the fragrance industry to

pharmaceutical development.

Chemical Structure and Identification
Isovanillin, systematically named 3-hydroxy-4-methoxybenzaldehyde, is a phenolic aldehyde

and a structural isomer of vanillin.[1] Its structure consists of a benzene ring substituted with a

formyl (aldehyde) group, a hydroxyl group, and a methoxy group. Specifically, it is classified as

a member of the benzaldehydes, phenols, and monomethoxybenzenes.[2] The hydroxyl group

is located at position 3 and the methoxy group at position 4 of the benzaldehyde structure.[2]

Key Identifiers:

IUPAC Name: 3-hydroxy-4-methoxybenzaldehyde[2]

Molecular Formula: C₈H₈O₃[2]

CAS Number: 621-59-0[2][3]

Synonyms: 5-Formylguaiacol, 3-Hydroxy-p-anisaldehyde, Isovanilline[1][4]

Below is a two-dimensional representation of the isovanillin chemical structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Isovanillin - Wikipedia [en.wikipedia.org]

2. Isovanillin | C8H8O3 | CID 12127 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 异香兰醛 ≥95.0% | Sigma-Aldrich [sigmaaldrich.com]

4. alignchemical.com [alignchemical.com]

To cite this document: BenchChem. [what is the chemical structure of isovanillin].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020041#what-is-the-chemical-structure-of-isovanillin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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